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Compound of Interest

Compound Name: AG-490

Cat. No.: B1684444 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and procedural precision is paramount. This document provides essential, immediate safety

and logistical information for the handling of AG-490, a potent inhibitor of the JAK2/STAT3

signaling pathway. The following procedural guidance outlines personal protective equipment

(PPE) requirements, operational plans for handling and solution preparation, and a

comprehensive disposal plan to ensure the safe and effective use of this compound in a

laboratory setting.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure to AG-490, a greenish-yellow

microcrystalline powder that can be harmful if inhaled, absorbed through the skin, or

swallowed.[1] The following table summarizes the recommended PPE for various tasks

involving AG-490.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

• Safety glasses with side

shields• Laboratory coat•

Closed-toe shoes• Nitrile

gloves

Handling of AG-490

Powder/Solids

• Face shield and safety

glasses[1]• Chemical-resistant

lab coat or disposable gown•

Double-gloving (e.g., nitrile

gloves)[1]• Disposable shoe

covers

• N95 respirator (if weighing

outside of a certified chemical

fume hood or biological safety

cabinet)

Handling of AG-490 Solutions

(in DMSO)

• Chemical splash goggles•

Chemical-resistant gloves

(e.g., butyl rubber is

recommended for DMSO)[2]•

Chemical-resistant apron over

lab coat

Equipment Cleaning &

Decontamination

• Chemical splash goggles or

face shield• Heavy-duty,

chemical-resistant gloves•

Waterproof or chemical-

resistant apron

Waste Disposal

• Chemical splash goggles•

Chemical-resistant gloves

(e.g., butyl rubber)• Lab coat

Operational Plan: Step-by-Step Guidance
Adherence to a strict operational plan is crucial for the safe handling of AG-490. All procedures

involving the solid form of AG-490 should be performed in a certified chemical fume hood or a

biological safety cabinet to minimize inhalation exposure.

Weighing AG-490 Powder
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Preparation: Before starting, ensure the chemical fume hood is clean and uncluttered.

Gather all necessary equipment, including an analytical balance, weighing paper or a weigh

boat, spatulas, and a pre-labeled container for the AG-490 solution.

Taring the Balance: Place the empty, capped container on the analytical balance and tare the

weight to zero.

Transferring the Powder: Inside the fume hood, carefully transfer the desired amount of AG-
490 powder from the stock vial to the tared container using a clean spatula. Avoid creating

dust.

Sealing and Re-weighing: Securely cap the container and carefully remove it from the fume

hood. Place it back on the analytical balance to obtain the precise weight of the transferred

powder.

Documentation: Record the final weight in your laboratory notebook.

Cleaning: Decontaminate the spatula and any other reusable equipment. Dispose of any

contaminated weighing paper as solid chemical waste.

Preparing AG-490 Stock Solutions
AG-490 is commonly dissolved in dimethyl sulfoxide (DMSO).[1][3] Due to DMSO's ability to

facilitate skin absorption of other chemicals, it is imperative to handle it with extreme caution.[2]

Solvent Dispensing: Within the chemical fume hood, dispense the calculated volume of

DMSO required to achieve the desired concentration into the container with the pre-weighed

AG-490.

Dissolving the Compound: Cap the container tightly and vortex or sonicate until the AG-490
is completely dissolved. AG-490 is soluble in DMSO at approximately 30 mg/mL.[1][3]

Labeling: Clearly label the container with the compound name (AG-490), concentration,

solvent (DMSO), date of preparation, and your initials.

Storage: Store the stock solution at -20°C for long-term stability.[1]
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Caption: A workflow diagram illustrating the key stages of handling AG-490.

Disposal Plan
Proper disposal of AG-490 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety. All waste must be handled as hazardous chemical

waste.

Waste Segregation and Collection
Solid Waste: This includes contaminated gloves, weighing paper, pipette tips, and disposable

lab coats. Collect this waste in a designated, clearly labeled, and sealed hazardous waste

container lined with a heavy-duty plastic bag.

Liquid Waste: Unused AG-490 solutions in DMSO, as well as any solvent used for rinsing

contaminated glassware, should be collected in a dedicated, leak-proof, and clearly labeled

hazardous waste container for organic solvents. Do not mix with other waste streams.[2]

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated, puncture-resistant sharps container.

Labeling and Storage of Waste
All hazardous waste containers must be clearly labeled with the following information:

"Hazardous Waste"

The full chemical names of all constituents (e.g., "AG-490," "Dimethyl Sulfoxide")

The approximate percentage of each constituent

The date the waste was first added to the container

The name and contact information of the responsible researcher or lab

Store waste containers in a designated and well-ventilated satellite accumulation area, away

from general laboratory traffic. Ensure containers are kept closed except when adding waste.
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Quantitative Data
Property Value

Molecular Weight 294.3 g/mol [3]

Appearance Greenish-yellow microcrystalline powder[1]

Solubility in DMSO ~30 mg/mL[1][3]

Solubility in Ethanol ~10 mg/mL[1]

Solubility in Dimethyl Formamide ~40 mg/mL[3]

Storage Temperature -20°C[1]

Note: A specific Occupational Exposure Limit (OEL) for AG-490 has not been established. In

the absence of a specific OEL, it is recommended to handle AG-490 as a potent compound

and minimize exposure through engineering controls and appropriate PPE.

AG-490 and the JAK-STAT Signaling Pathway
AG-490 is a known inhibitor of the Janus kinase (JAK) family of tyrosine kinases, particularly

JAK2, which plays a critical role in the JAK-STAT signaling pathway. This pathway is essential

for the transduction of signals from various cytokines and growth factors, thereby regulating

cellular processes such as proliferation, differentiation, and apoptosis. Dysregulation of the

JAK-STAT pathway is implicated in various diseases, including cancer and inflammatory

disorders. AG-490 exerts its inhibitory effect by competing with ATP for binding to the kinase

domain of JAK2, which in turn prevents the phosphorylation and activation of Signal

Transducer and Activator of Transcription (STAT) proteins.
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Caption: The inhibitory action of AG-490 on the JAK-STAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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